![molecular formula C16H25N3O3 B5511168 1-{1-[2-(3-hydroxy-3,4,4-trimethylpyrrolidin-1-yl)-2-oxoethyl]-3,5-dimethyl-1H-pyrazol-4-yl}ethanone](/img/structure/B5511168.png)
1-{1-[2-(3-hydroxy-3,4,4-trimethylpyrrolidin-1-yl)-2-oxoethyl]-3,5-dimethyl-1H-pyrazol-4-yl}ethanone
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Overview
Description
Synthesis Analysis
Synthesis of similar compounds often involves multi-step chemical reactions including addition-cyclization, oxidation, substitution, hydrolysis, and condensation. These processes are critical for constructing the pyrazol moiety and introducing various substituents, which define the compound's functionality and reactivity. An example is the synthesis of novel 1,5-diaryl-1H-pyrazol-3-oxy derivatives containing oxyacetic acid or oxy(2-thioxothiazolidin-3-yl)ethanone moieties, showcasing the complexity and versatility of synthetic routes in this chemical space (Liu et al., 2012).
Molecular Structure Analysis
Molecular structure determination is pivotal, often accomplished through techniques such as X-ray diffraction analysis. This approach reveals the spatial arrangement of atoms within the molecule and is crucial for understanding its chemical behavior. For instance, the crystal and molecular structure of certain pyrazole derivatives have been elucidated, providing insights into the molecule's geometry and potential interaction sites (Baker et al., 1995).
properties
IUPAC Name |
2-(4-acetyl-3,5-dimethylpyrazol-1-yl)-1-(3-hydroxy-3,4,4-trimethylpyrrolidin-1-yl)ethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25N3O3/c1-10-14(12(3)20)11(2)19(17-10)7-13(21)18-8-15(4,5)16(6,22)9-18/h22H,7-9H2,1-6H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMPMKCWIJHYSMA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1CC(=O)N2CC(C(C2)(C)O)(C)C)C)C(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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